Cas no 689251-58-9 (Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]-)

• Product Name: Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]-
• CAS No: 689251-58-9
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 1735775
• Update Time: 2024-11-27

Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[(5-propyl-1,3,4-oxadiazol-2-yl)methyl]-

• Inchi： 1S/C12H15N3O/c1-2-3-11-14-15-12(16-11)8-9-4-6-10(13)7-5-9/h4-7H,2-3,8,13H2,1H3
• InChI Key： AXZNECXEYQZYSG-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(CC2=NN=C(CCC)O2)C=C1

Computed Properties

• Exact Mass: 217.12165

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 403.5±47.0 °C(Predicted)
• PSA: 64.94
• pka: 4.34±0.10(Predicted)